Cas no 2320177-44-2 (1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane)

• Product Name: 1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane
• CAS No: 2320177-44-2
• MF: C₁₄H₁₉ClN₂O₂S
• MW: 314.830861330032
• CID: 5339610
• Update Time: 2025-11-01

1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)methanone
• (5-chlorothiophen-2-yl)-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]methanone
• 1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane

• Inchi： 1S/C14H19ClN2O2S/c15-13-3-2-12(20-13)14(18)17-6-1-5-16(7-8-17)11-4-9-19-10-11/h2-3,11H,1,4-10H2
• InChI Key： HBKCVNZDACVCGU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCCN(CC2)C2COCC2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 2.6
• Topological Polar Surface Area: 61

Additional information on 1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane

Introduction to 1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane (CAS No. 2320177-44-2)

The compound 1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane (CAS No. 2320177-44-2) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, featuring a diazepane core linked to a thiophene moiety and an oxolan group, has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications.

At the heart of this compound lies its ability to modulate biological pathways through precise interactions with molecular targets. The diazepane scaffold is well-known for its role in central nervous system (CNS) drug development, exhibiting properties such as anxiolytic, sedative, and muscle relaxant effects. The introduction of a 5-chlorothiophene-2-carbonyl group enhances the molecule's lipophilicity and electronic properties, making it a promising candidate for further derivatization and optimization.

The presence of an oxolan group adds another layer of complexity to the compound's behavior. Oxolanes are versatile functional groups that can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. This feature makes 1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane particularly interesting for studying enzyme inhibition and metal-binding interactions, which are critical in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic pathways of this compound with high accuracy. Molecular docking studies suggest that it may interact with enzymes involved in inflammation and neurodegeneration, such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs). These interactions could potentially lead to novel therapeutic strategies for conditions like arthritis and Alzheimer's disease.

In vitro experiments have begun to uncover the pharmacological profile of 1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane. Initial results indicate that it exhibits moderate affinity for certain CNS receptors, including benzodiazepine binding sites. However, its selectivity profile remains under investigation to ensure optimal therapeutic efficacy while minimizing side effects.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The integration of multiple heterocyclic units requires careful consideration of reaction conditions and protecting group strategies. Recent reports highlight novel synthetic routes that improve yield and purity, making large-scale production more feasible. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

The potential applications of 1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane extend beyond traditional pharmaceuticals. Its unique structural motifs make it a valuable tool in medicinal chemistry research, serving as a scaffold for designing next-generation drugs. Additionally, its interaction with metal ions suggests potential uses in metallodrug development, where precise coordination chemistry can enhance therapeutic outcomes.

As our understanding of biological systems continues to evolve, compounds like 1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane will play an increasingly important role in addressing complex diseases. By leveraging cutting-edge synthetic methods and computational tools, researchers are paving the way for innovative treatments that target multiple disease mechanisms simultaneously.

The future of this compound lies in its ability to bridge the gap between fundamental chemical research and practical medical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full potential. As new discoveries emerge from both academic laboratories and industrial research facilities, we can anticipate that 1-(5-chlorothiophene-2-carbonyl)-4-(oxolan-3-yl)-1,4-diazepane will continue to inspire breakthroughs in drug discovery.